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Abstract
This technical guide provides a comprehensive overview of 9-Hydroxyvelleral, a
sesquiterpenoid derivative of velleral. While information on 9-Hydroxyvelleral is limited, this

document compiles the available data on its chemical properties, including its proposed

molecular formula, and outlines the foundational knowledge of its parent compound, velleral.

The guide addresses the current gaps in the scientific literature regarding its specific biological

activities, experimental protocols, and associated signaling pathways, highlighting areas for

future research.

Introduction
Velleral is a sesquiterpene dialdehyde produced by certain species of mushrooms, notably

within the Lactarius genus.[1] It is recognized for its role as a chemical defense agent in these

organisms. 9-Hydroxyvelleral is a hydroxylated derivative of velleral, and while not as

extensively studied, it is of interest to the scientific community for its potential biological

activities, which may differ from or enhance those of its parent compound. This guide aims to
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provide a detailed account of the known information regarding 9-Hydroxyvelleral and to

establish a basis for further investigation.

Chemical Properties
Molecular Formula and Structure
To determine the molecular formula of 9-Hydroxyvelleral, it is essential to first understand the

structure and numbering of the parent velleral molecule.

Velleral:

CAS Number: 50656-61-6[1][2]

Molecular Formula: C₁₅H₂₀O₂[1][2]

IUPAC Name: (3aR,8R,8aR)-2,2,8-trimethyl-3,3a,8,8a-tetrahydro-1H-azulene-5,6-

dicarbaldehyde[2]

The structure of velleral consists of a hydroazulene skeleton. Based on the nomenclature, 9-
Hydroxyvelleral is formed by the addition of a hydroxyl (-OH) group at the C-9 position of the

velleral structure. This modification results in a change to the molecular formula.

9-Hydroxyvelleral (Proposed):

CAS Number: Not currently assigned or publicly available.

Molecular Formula: C₁₅H₂₀O₃

The addition of the hydroxyl group increases the oxygen count by one and is presumed to not

alter the number of carbon or hydrogen atoms, assuming a simple substitution.

Physicochemical Data
Specific physicochemical data for 9-Hydroxyvelleral, such as melting point, boiling point, and

solubility, are not readily available in the current literature. However, based on the structural

relationship to velleral, it can be inferred that 9-Hydroxyvelleral would also be a

sesquiterpenoid and likely share some solubility characteristics, being relatively nonpolar but

with increased polarity due to the hydroxyl group.
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Property Velleral (Known)
9-Hydroxyvelleral
(Predicted)

CAS Number 50656-61-6 Not Available

Molecular Formula C₁₅H₂₀O₂ C₁₅H₂₀O₃

Molar Mass 232.32 g/mol 248.32 g/mol

Functional Groups Aldehyde, Alkene Aldehyde, Alkene, Hydroxyl

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of 9-
Hydroxyvelleral are not explicitly documented in the reviewed scientific literature. However,

general methodologies for the isolation and characterization of related sesquiterpenes from

natural sources can be applied.

General Isolation Protocol from Fungal Sources
A general workflow for the isolation of sesquiterpenoids like 9-Hydroxyvelleral from fungal

material would typically involve the following steps:

Extraction Purification Analysis

Fungal Biomass Solvent Extraction
(e.g., Ethanol, Methanol) Filtration Concentration

(Rotary Evaporation) Liquid-Liquid Partitioning Column Chromatography
(Silica Gel) HPLC for Final Purification Spectroscopic Analysis

(NMR, MS) Isolated 9-Hydroxyvelleral

Click to download full resolution via product page

Fig. 1: General workflow for the isolation and identification of 9-Hydroxyvelleral.

Biological Activity and Signaling Pathways
While the parent compound, velleral, has been reported to exhibit antimicrobial properties,

specific biological activities and the mechanisms of action for 9-Hydroxyvelleral have not been
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characterized. Research into the bioactivity of 9-Hydroxyvelleral would be a valuable

contribution to the field of natural product chemistry and drug discovery.

Given the lack of specific data, a proposed logical relationship for investigating the biological

activity of 9-Hydroxyvelleral is presented below. This diagram illustrates a potential research

path starting from the isolated compound to the identification of its therapeutic potential.

9-Hydroxyvelleral

Initial Bioactivity Screening
(e.g., Antimicrobial, Cytotoxic Assays)

Hit Identification

Dose-Response Studies Mechanism of Action Studies

Signaling Pathway Analysis

Target Identification

Lead Optimization

Preclinical Studies
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Fig. 2: Proposed research pathway for investigating the biological activity of 9-
Hydroxyvelleral.

Conclusion and Future Directions
9-Hydroxyvelleral remains a largely uncharacterized natural product. The information

presented in this guide, primarily based on the known properties of its parent compound,

velleral, serves as a starting point for future research. The immediate priorities for advancing

the understanding of 9-Hydroxyvelleral should be:

Isolation and Structural Elucidation: The definitive isolation and structural confirmation of 9-
Hydroxyvelleral using modern spectroscopic techniques (NMR, MS) are crucial to validate

its proposed molecular formula and stereochemistry.

CAS Number Assignment: Following its definitive characterization, a CAS number should be

sought to ensure unambiguous identification in chemical databases and future publications.

Biological Screening: A comprehensive screening of 9-Hydroxyvelleral against a panel of

biological targets (e.g., cancer cell lines, microbial strains) is necessary to uncover its

potential therapeutic applications.

Mechanistic Studies: Should any significant biological activity be identified, subsequent

studies should focus on elucidating the underlying mechanism of action and identifying the

molecular targets and signaling pathways involved.

The exploration of novel natural products like 9-Hydroxyvelleral is vital for the discovery of

new therapeutic agents. This guide provides the foundational knowledge and a strategic

framework to stimulate and direct future research endeavors in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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